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Compound of Interest

Compound Name: Benzyl carbamate

Cat. No.: B042152

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling point data for
benzyl carbamate, a crucial reagent in organic synthesis, particularly in the protection of
amino groups and the preparation of primary amines. The following sections detail its physical
properties, the experimental methods for their determination, and a summary of its synthesis.

Physicochemical Data

Benzyl carbamate is a white to off-white crystalline powder or flakes at room temperature.[1]
[2][3] Its key physical properties are summarized in the table below.
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Property Value Source
Melting Point 88 °C (361 K; 190 °F) Wikipedia[3]
86.89 °C ChemicalBook[1],

Guidechem[4]
87-89 °C ChemicalBook][1]
87.01t0 89.0 °C Tokyo Chemical Industry
83-91 °C Thermo Scientific Chemicals[2]
Boiling Point 318.7 °C at 760 mmHg Guidechem[4]
273.17 °C (rough estimate) ChemicalBook][1]

Experimental Protocols

Melting Point Determination

A common method for determining the melting point of a crystalline solid like benzyl
carbamate involves the use of a melting point apparatus. One such instrument cited in the
literature for compounds derived from benzyl carbamate is the Stuart SMP30 melting point
apparatus.[5] In a typical procedure, a small, finely powdered sample of the purified compound
is packed into a capillary tube and heated at a controlled rate. The temperature range over
which the substance transitions from a solid to a liquid is recorded as the melting point. For
benzyl carbamate, a "clear melt" is specified in some quality control standards.[2]

Purification for Accurate Measurements

To obtain an accurate melting point, the purity of the benzyl carbamate is critical. A standard
purification method involves recrystallization. For instance, benzyl carbamate can be
recrystallized from toluene.[1] The process generally involves dissolving the compound in a
minimum amount of hot solvent and then allowing it to cool slowly, which promotes the
formation of pure crystals. The purified crystals are then collected by filtration, washed with a
cold solvent, and dried under vacuum to remove any residual solvent.[1]

Synthesis of Benzyl Carbamate
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The primary route for the synthesis of benzyl carbamate is the reaction of benzyl
chloroformate with ammonia.[1] This reaction is a nucleophilic acyl substitution where the
ammonia acts as the nucleophile.

The logical workflow for the synthesis and purification of benzyl carbamate is illustrated in the
diagram below.
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Caption: Synthesis and purification workflow for benzyl carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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